Cas no 350681-33-3 (Isodemethylwedelolactone)

• Product Name: Isodemethylwedelolactone
• CAS No: 350681-33-3
• MF: C₁₅H₈O₇
• MW: 300.219824790955
• CID: 1080320
• PubChem ID: 5318547
• Update Time: 2025-04-20

Isodemethylwedelolactone Chemical and Physical Properties

Names and Identifiers

• Isodemethylwedelolacton
• Isodemethylwedelolactone
• 2,4,8,9-Tetrahydroxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
• AKOS037515089
• FS-7076
• HY-N5100
• 350681-33-3
• CS-0032365
• 2,4,8,9-tetrahydroxy-[1]benzofuro[3,2-c]chromen-6-one
• FT-0775622
• DA-54411
• 4,6,13,14-tetrahydroxy-8,17-dioxatetracyclo[8.7.0.0(2),?.0(1)(1),(1)?]heptadeca-1(10),2(7),3,5,11(16),12,14-heptaen-9-one

• Inchi： 1S/C15H8O7/c16-5-1-7-13(10(19)2-5)22-15(20)12-6-3-8(17)9(18)4-11(6)21-14(7)12/h1-4,16-19H
• InChI Key： OBEHELRBTWMPHI-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C2C(=O)OC3C(=CC(=CC=3C1=2)O)O)O)O

Computed Properties

• Exact Mass: 300.02700259 g/mol
• Monoisotopic Mass: 300.02700259 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• Molecular Weight: 300.22
• XLogP3: 2.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.827±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans